Cas no 247569-72-8 ((2-Chloro-4-methoxyphenyl)methanamine)

(2-Chloro-4-methoxyphenyl)methanamine is a versatile aromatic amine derivative characterized by the presence of both chloro and methoxy substituents on the phenyl ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-donating methoxy group and electron-withdrawing chloro group impart unique reactivity, enabling selective functionalization. Its stable structure and well-defined properties make it suitable for use in coupling reactions, reductive aminations, and heterocycle formation. The compound is typically handled under controlled conditions due to its amine functionality, ensuring compatibility with a range of reagents. It is available in high purity for research and industrial applications.

(2-Chloro-4-methoxyphenyl)methanamine structure

247569-72-8 structure

Product Name:(2-Chloro-4-methoxyphenyl)methanamine

CAS No:247569-72-8

MF:C₈H₁₀ClNO

MW:171.624101161957

MDL:MFCD06213373

CID:2140739

PubChem ID:22467642

Update Time:2025-05-27

(2-Chloro-4-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-methoxybenzylamine
- (2-chloro-4-methoxyphenyl)methanamine
- Benzenemethanamine, 2-chloro-4-methoxy-
- (2-chloro-4-methoxyphenyl)methanamine? (Avanafil Impurity
- MFCD06213373
- 2-CHLORO-4-METHOXY-BENZYLAMINE
- CS-0166521
- 247569-72-8
- SCHEMBL2430164
- DTXSID80625851
- FS-2708
- Y11745
- EN300-1963530
- SB36163
- AKOS012243118
- XJA56972
- 2-Chloro-4-methoxy-benzylamine, AldrichCPR
- 1-(2-Chloro-4-methoxyphenyl)methanamine
- DB-355667
- (2-Chloro-4-methoxyphenyl)methanamine
- MDL： MFCD06213373
- Inchi： 1S/C8H10ClNO/c1-11-7-3-2-6(5-10)8(9)4-7/h2-4H,5,10H2,1H3
- InChI Key： BIUYGSUUWLLILY-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1CN)OC

Computed Properties

Exact Mass: 171.0450916g/mol
Monoisotopic Mass: 171.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 35.2Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 266.2±25.0 °C at 760 mmHg
Flash Point: 114.8±23.2 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2-Chloro-4-methoxyphenyl)methanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2-Chloro-4-methoxyphenyl)methanamine Pricemore >>

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Alichem	A013027363-250mg	2-Chloro-4-methoxybenzylamine	247569-72-8	97%	250mg	$489.60	2023-09-02
Alichem	A013027363-500mg	2-Chloro-4-methoxybenzylamine	247569-72-8	97%	500mg	$823.15	2023-09-02
Alichem	A013027363-1g	2-Chloro-4-methoxybenzylamine	247569-72-8	97%	1g	$1475.10	2023-09-02
Fluorochem	075130-1g	2-Chloro-4-methoxybenzylamine	247569-72-8	97%	1g	￡44.00	2022-03-01
TRC	C597918-50mg	(2-Chloro-4-methoxyphenyl)methanamine	247569-72-8		50mg	$ 50.00	2022-06-06
TRC	C597918-100mg	(2-Chloro-4-methoxyphenyl)methanamine	247569-72-8		100mg	$ 70.00	2022-06-06
TRC	C597918-500mg	(2-Chloro-4-methoxyphenyl)methanamine	247569-72-8		500mg	$ 295.00	2022-06-06
Apollo Scientific	OR55545-1g	2-Chloro-4-methoxybenzylamine	247569-72-8		1g	£140.00	2025-02-20
Apollo Scientific	OR55545-5g	2-Chloro-4-methoxybenzylamine	247569-72-8		5g	£420.00	2025-02-20
Fluorochem	075130-5g	2-Chloro-4-methoxybenzylamine	247569-72-8	97%	5g	￡150.00	2022-03-01